Cas no 94279-01-3 (1,3,5-Triazine,hexahydro-1,3,5-trioctyl-)

• Product Name: 1,3,5-Triazine,hexahydro-1,3,5-trioctyl-
• CAS No: 94279-01-3
• MF: C₂₇H₅₇N₃
• MW: 423.7615878582
• CID: 818282
• PubChem ID: 11327707
• Update Time: 2025-04-19

1,3,5-Triazine,hexahydro-1,3,5-trioctyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine,hexahydro-1,3,5-trioctyl-
• 1,3,5-trioctyl-1,3,5-triazinane
• hexahydro-1,3,5-trioctyl-1,3,5-triazine
• DTXSID10915752
• 94279-01-3
• SCHEMBL5351618
• EINECS 304-746-0
• NS00065608

• Inchi： 1S/C27H57N3/c1-4-7-10-13-16-19-22-28-25-29(23-20-17-14-11-8-5-2)27-30(26-28)24-21-18-15-12-9-6-3/h4-27H2,1-3H3
• InChI Key： CHPWHRVLSQHJNK-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCC)CN(CCCCCCCC)CN(CCCCCCCC)C1

Computed Properties

• Exact Mass: 423.455249
• Monoisotopic Mass: 423.455249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 21
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.7
• XLogP3: 10.7

Experimental Properties

• Density: 0.865
• Boiling Point: 491.3°Cat760mmHg
• Flash Point: 212.9°C
• Refractive Index: 1.467